Cas no 670-54-2 (Tetracyanoethylene)

Tetracyanoethylene Properties

Names and Identifiers

• Ethene-1,1,2,2-tetracarbonitrile
• TCNE
• Tetracyanoethyleneoffwhitextl
• ethylenetetracarbonitrile
• NSC 24833
• Ethylenetetracarbonitrile (purified by sublimation)
• TCNE (purified by sublimation)
• Percyanoethylene
• 1,1,2,2-Tetracyanoethene
• 1,1,2,2-Tetracyanoethylene
• delta(sup2,2’)-bimalononitrile
• delta2,2'-Bimalononitrile
• Ethene, tetracyano-
• Ethylene, tetracyano-
• Tetracyanoethene
• Tetracyanoαthylen(ausderSchmelze)
• Tetracyanoethylene
• NSC24833
• NCGC00260486-01
• AKOS000119978
• InChI=1/C6N4/c7-1-5(2-8)6(3-9)4-1
• 2,3-dicyano-but-2-enedinitrile
• Tetrakyanethylen [Czech]
• DTXSID7049425
• CAS-670-54-2
• 1,1,2,2-Ethylenetetracarbonitrile
• Ethylene tetra carbonitrile
• 1,1,2,2-Ethylenetetracarbonitrile #
• Tetracyanoethylene, 98%
• MFCD00001850
• ethylene-1,1,2,2-tetracarbonitrile
• UNII-C592309ECU
• 670-54-2
• CHEMBL3188794
• Tetracyanoethylene (purified by sublimation)
• Q413864
• A835618
• J-200117
• ghl.PD_Mitscher_leg0.947
• NSC-24833
• STR01337
• Tetrakyanethylen
• CCRIS 2643
• Ethene tetracarbonitrile
• Ethenetetracarbonitrile
• NS00036089
• T3264
• T0077
• EINECS 211-578-0
• eth-1-ene-1,1,2,2-tetracarbonitrile
• D87657
• TETRACYANOETHYLENE [MI]
• 1,1,2,2-ethenetetracarbonitrile
• .delta.2,2'-Bimalononitrile
• EN300-19653
• delta(sup 2,2')-Bimalononitrile
• Tox21_202940
• DTXCID6029385
• (NC)2CC(CN)2
• AI3-28756
• C592309ECU
• Ethene, tetracyano
• 1,1,2,2Tetracyanoethylene
• 1,1,2,2Ethenetetracarbonitrile
• TCNE cpd
• delta(sup 2,2')Bimalononitrile
• 1,1,2,2Tetracyanoethene
• BBL027360
• DB-054985
• STL371968
• delta2,2'Bimalononitrile
• +Expand

• MDL： MFCD00001850
• InChIKey： NLDYACGHTUPAQU-UHFFFAOYSA-N
• Inchi： 1S/C6N4/c7-1-5(2-8)6(3-9)4-10
• SMILES： C(#N)C(=C(C#N)C#N)C#N
• BRN： 1679885

Computed Properties

• Exact Mass: 128.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.012296
• Heavy Atom Count: 10
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 95.2

Experimental Properties

• LogP: 0.37732
• PSA: 95.16000
• Merck: 9195
• Refractive Index: 1.5600
• Water Partition Coefficient: hydrolyzes
• Boiling Point: 125°C/1mmHg(lit.)
• Melting Point: 198.0 to 202.0 deg-C
• Flash Point: 223°C
• Color/Form: Colorless crystals.
• Solubility: Not determined.
• Sensitiveness: Moisture Sensitive
• λmax: 328(CHCl3)(lit.)
• Density: 1.348

Tetracyanoethylene Security Information

• Symbol: GHS06
• RTECS：KM7300000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S28A-S22-S1
• Packing Group：II
• Risk Phrases：R23/24; R28
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Statement： H300,H312,H332
• Warning Statement： P264,P280,P301+P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：I
• Risk Phrases： 20/21-28
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

Tetracyanoethylene Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents Derivatization Reagents